Cas no 1803858-32-3 (1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one)

• Product Name: 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one
• CAS No: 1803858-32-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5005257
• Update Time: 2025-07-22

1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one

• Inchi： 1S/C10H12BrNO/c1-6-4-3-5-8(12)9(6)10(11)7(2)13/h3-5,10H,12H2,1-2H3
• InChI Key： HXEHKMWKUDYDSO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one

Comprehensive Overview of 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one (CAS No. 1803858-32-3)

1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one (CAS No. 1803858-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a brominated ketone derivative, features a 2-amino-6-methylphenyl group attached to a 1-bromopropan-2-one backbone. Its molecular formula, C₁₀H₁₂BrNO, highlights its potential as a versatile intermediate in synthetic chemistry.

The growing interest in 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one is driven by its applications in the development of novel pharmaceutical intermediates and bioactive molecules. Researchers are particularly intrigued by its role in medicinal chemistry, where it serves as a precursor for compounds with potential therapeutic effects. The presence of both amino and bromo functional groups makes it a valuable building block for heterocyclic synthesis, a key area in drug discovery.

In recent years, the demand for custom synthesis and high-purity intermediates like 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one has surged, particularly in the context of targeted drug delivery and small-molecule therapeutics. This aligns with the broader trend of personalized medicine, where precise chemical modifications are essential for optimizing drug efficacy. The compound's structural versatility also makes it a subject of interest in material science, particularly for designing functional polymers and advanced coatings.

From a synthetic perspective, 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one is often synthesized via bromination reactions of its precursor ketone. The process typically involves careful control of reaction conditions to ensure high yield and purity, which are critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

The compound's stability and reactivity profile have also made it a topic of discussion in green chemistry circles. Researchers are exploring solvent-free or catalytic methods to synthesize 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one, reducing environmental impact while maintaining efficiency. This aligns with the global push toward sustainable chemical practices, a hot topic in both academic and industrial settings.

In summary, 1-(2-Amino-6-methylphenyl)-1-bromopropan-2-one (CAS No. 1803858-32-3) represents a promising candidate for advancing chemical innovation across multiple disciplines. Its applications in drug development, material science, and sustainable chemistry underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future breakthroughs.